![molecular formula C23H21N3O3S2 B6216399 N-[4-(2-{[4-(benzyloxy)phenyl]amino}-1,3-thiazol-4-yl)phenyl]methanesulfonamide CAS No. 2727996-62-3](/img/no-structure.png)
N-[4-(2-{[4-(benzyloxy)phenyl]amino}-1,3-thiazol-4-yl)phenyl]methanesulfonamide
Overview
Description
N-[4-(2-{[4-(benzyloxy)phenyl]amino}-1,3-thiazol-4-yl)phenyl]methanesulfonamide (hereafter referred to as N-[4-(2-BPT)PMS] is a synthetic compound with a wide range of applications in scientific research. It has been used in many areas of research, including drug design, biochemistry, and physiology, due to its ability to interact with proteins and other molecules.
Scientific Research Applications
N-[4-(2-BPT)PMS] has been used in a variety of scientific research applications, including drug design, biochemistry, and physiology. It has been used in drug design to study the interactions between drugs and proteins, as well as to identify potential drug targets. In biochemistry, it has been used to study the interactions between proteins and other molecules, as well as to study the structure and function of proteins. In physiology, it has been used to study the effects of drugs on the body, as well as to study the biochemical and physiological effects of drugs.
Mechanism of Action
N-[4-(2-BPT)PMS] works by binding to proteins and other molecules in the body and altering their structure and function. It binds to proteins by forming hydrogen bonds and hydrophobic interactions. It also binds to other molecules in the body, such as lipids and carbohydrates, and alters their structure and function.
Biochemical and Physiological Effects
N-[4-(2-BPT)PMS] has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, alter the structure and function of proteins, and affect the transport of nutrients across cell membranes. It has also been shown to affect the expression of genes and alter the structure and function of other molecules in the body.
Advantages and Limitations for Lab Experiments
N-[4-(2-BPT)PMS] has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable in solution. It also has a wide range of applications in scientific research. However, there are also some limitations for use in lab experiments. It is not soluble in water, so it must be dissolved in a solvent before use. Additionally, it is not very stable in the presence of light or heat, so it must be stored in a cool, dark place.
Future Directions
There are several potential future directions for N-[4-(2-BPT)PMS]. It could be used to study the interactions between drugs and proteins in more detail, as well as to identify potential drug targets. It could also be used to study the effects of drugs on the body and to study the biochemical and physiological effects of drugs. Additionally, it could be used to study the interactions between proteins and other molecules, as well as to study the structure and function of proteins. Finally, it could be used to study the expression of genes and the structure and function of other molecules in the body.
Synthesis Methods
N-[4-(2-BPT)PMS] can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of a variety of reagents, such as sulfuric acid, sodium hydroxide, and acetic acid, to create the desired compound. Enzymatic synthesis utilizes enzymes such as lipases, proteases, and reductases to catalyze the reaction. The most commonly used method for synthesizing N-[4-(2-BPT)PMS] is the chemical synthesis method.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-(2-{[4-(benzyloxy)phenyl]amino}-1,3-thiazol-4-yl)phenyl]methanesulfonamide involves the reaction of 4-(benzyloxy)aniline with 2-bromo-4'-nitroacetophenone to form 2-{[4-(benzyloxy)phenyl]amino}-1-(2-bromo-4'-nitrophenyl)ethanone. This intermediate is then reacted with thiosemicarbazide to form 2-{[4-(benzyloxy)phenyl]amino}-1-(2'-amino-4'-nitrophenyl)ethanone thiosemicarbazone. The thiosemicarbazone is then cyclized with sulfur to form N-[4-(2-{[4-(benzyloxy)phenyl]amino}-1,3-thiazol-4-yl)phenyl]methanesulfonamide.", "Starting Materials": [ "4-(benzyloxy)aniline", "2-bromo-4'-nitroacetophenone", "thiosemicarbazide", "sulfur" ], "Reaction": [ "4-(benzyloxy)aniline is reacted with 2-bromo-4'-nitroacetophenone in the presence of a base to form 2-{[4-(benzyloxy)phenyl]amino}-1-(2-bromo-4'-nitrophenyl)ethanone.", "The intermediate 2-{[4-(benzyloxy)phenyl]amino}-1-(2-bromo-4'-nitrophenyl)ethanone is then reacted with thiosemicarbazide in the presence of a reducing agent to form 2-{[4-(benzyloxy)phenyl]amino}-1-(2'-amino-4'-nitrophenyl)ethanone thiosemicarbazone.", "The thiosemicarbazone is then cyclized with sulfur in the presence of a base to form N-[4-(2-{[4-(benzyloxy)phenyl]amino}-1,3-thiazol-4-yl)phenyl]methanesulfonamide." ] } | |
CAS RN |
2727996-62-3 |
Molecular Formula |
C23H21N3O3S2 |
Molecular Weight |
451.6 |
Purity |
95 |
Origin of Product |
United States |
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